Cas no 1261891-94-4 (Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate)

• Product Name: Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate
• CAS No: 1261891-94-4
• MF: C₁₆H₁₂FNO₃
• MW: 285.269787788391
• MDL: MFCD18314531
• CID: 1219568
• PubChem ID: 53220205
• Update Time: 2025-09-27

Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate
• Ethyl 3'-cyano-3-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 1261891-94-4
• 2-Cyano-4-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, 95%
• 2-CYANO-4-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]PHENOL
• MFCD18314531
• DTXSID10684976

• MDL： MFCD18314531
• Inchi： 1S/C16H12FNO3/c1-2-21-16(20)13-5-3-11(8-14(13)17)10-4-6-15(19)12(7-10)9-18/h3-8,19H,2H2,1H3
• InChI Key： CGNYFHPEALABAU-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 285.08012141g/mol
• Monoisotopic Mass: 285.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.3Ų